Cas no 2097969-44-1 (1-(cyclopropylmethyl)-6-(furan-2-yl)-1H-imidazo[1,2-b]pyrazole)

• Product Name: 1-(cyclopropylmethyl)-6-(furan-2-yl)-1H-imidazo[1,2-b]pyrazole
• CAS No: 2097969-44-1
• MF: C₁₃H₁₃N₃O
• MW: 227.261822462082
• CID: 5723570
• PubChem ID: 121214963
• Update Time: 2023-10-26

1-(cyclopropylmethyl)-6-(furan-2-yl)-1H-imidazo[1,2-b]pyrazole Chemical and Physical Properties

Names and Identifiers

• F2198-7797
• AKOS026725544
• 1-(cyclopropylmethyl)-6-(furan-2-yl)imidazo[1,2-b]pyrazole
• 1-(cyclopropylmethyl)-6-(furan-2-yl)-1H-imidazo[1,2-b]pyrazole
• 2097969-44-1
• 1H-Imidazo[1,2-b]pyrazole, 1-(cyclopropylmethyl)-6-(2-furanyl)-

• Inchi： 1S/C13H13N3O/c1-2-12(17-7-1)11-8-13-15(9-10-3-4-10)5-6-16(13)14-11/h1-2,5-8,10H,3-4,9H2
• InChI Key： HLHHUBLLKKBWGD-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1C=C2N(C=CN2CC2CC2)N=1

Computed Properties

• Exact Mass: 227.105862047g/mol
• Monoisotopic Mass: 227.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35.4Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• pka: 4.01±0.40(Predicted)